Cas no 10105-38-1 (Pentadecane, 6-methyl-)

Pentadecane, 6-methyl- structure
Pentadecane, 6-methyl- structure
Product name:Pentadecane, 6-methyl-
CAS No:10105-38-1
MF:C16H34
MW:226.441165447235
CID:217153
PubChem ID:24945

Pentadecane, 6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pentadecane, 6-methyl-
    • 6-Methylpentadecane
    • DTXSID90274778
    • 6-Methylpentadecan
    • 6-Methylpentadecane #
    • 10105-38-1
    • 6-methyl-pentadecane
    • NSC158676
    • UMXMOZNTPRNNMS-UHFFFAOYSA-N
    • NSC-158676
    • Inchi: InChI=1S/C16H34/c1-4-6-8-9-10-11-13-15-16(3)14-12-7-5-2/h16H,4-15H2,1-3H3
    • InChI Key: UMXMOZNTPRNNMS-UHFFFAOYSA-N
    • SMILES: CCCCCC(CCCCCCCCC)C

Computed Properties

  • Exact Mass: 226.26622
  • Monoisotopic Mass: 226.266
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 12
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 8.6
  • Tautomer Count: nothing

Experimental Properties

  • Density: 0.772
  • Boiling Point: 279.2°C at 760 mmHg
  • Flash Point: 96.4°C
  • Refractive Index: 1.432
  • PSA: 0
  • LogP: 6.34350

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